(tetrahydro-2H-pyran-4-yl)(thiophen-3-yl)methanamine hydrochloride

• IUPAC Name: oxan-4-yl(thiophen-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C10H15NOS.ClH/c11-10(9-3-6-13-7-9)8-1-4-12-5-2-8;/h3,6-8,10H,1-2,4-5,11H2;1H
• InChI Key: HURGQQMIMVEMQN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(C2=CSC=C2)N.Cl
• Molecular Formula: C10H16ClNOS
• Molecular Weight: 233.76 g/mol
• CAS No.: 1864058-94-5

Description

Synthesis Analysis

The synthetic pathway for this compound involves several steps. For instance, one approach includes the reaction of N-methoxy-N-methyl tetrahydro-2H-pyran-4-carboxamide with methylmagnesium bromide in tetrahydrofuran (THF) to yield the corresponding ketone. Subsequent treatment with thionyl chloride and thiophene-3-carboxylic acid leads to the formation of the target compound .

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthetic Methodologies : Research has explored the synthesis of complex molecules using related structures as intermediates. For example, the synthesis of p-aminobenzoic acid diamides and dicarboxylic acid amides using tetrahydro-2H-pyran-4-carboxylic acid derivatives highlights the utility of such structures in creating biologically relevant molecules (Agekyan & Mkryan, 2015); (Aghekyan et al., 2018).

• Chemical Transformations : Studies on the generation of structurally diverse libraries through alkylation and ring closure reactions demonstrate the potential of using similar compounds as starting materials or intermediates in synthetic organic chemistry, enabling the creation of a wide range of molecules for further application in various fields (Roman, 2013).

Biological and Photocytotoxic Activities

• Antibacterial and Antifungal Applications : Novel pyrane glycosides synthesized from related structures have shown promising antibacterial and antifungal activities, indicating potential for the development of new antimicrobial agents (Srinivas, Sunitha, & Shamili, 2020).

• Photocytotoxicity for Cancer Therapy : Research on iron(III) catecholates and complexes with related structures has revealed significant photocytotoxicity under red light, offering a novel approach to cancer therapy through the generation of reactive oxygen species (Basu et al., 2014). Similar studies have emphasized the enhanced cellular uptake and selectivity of iron(III) complexes, highlighting their potential in targeted cancer treatment (Basu, Pant, Hussain, Kondaiah, & Chakravarty, 2015).

Safety and Hazards

• Safety : This compound is not intended for human or veterinary use. It is for research purposes only .